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methyl (2R,4S)-4-hydroxy-1-[1-(4-methoxyphenyl)cyclopentanecarbonyl]piperidine-2-carboxylate methyl 2-{[4-(4-methoxyphenoxy)butanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate methyl N-[(5-{[2-(methylthio)phenoxy]methyl}-3-isoxazolyl)carbonyl]glycinate methyl 4-{3-[2-(3-methoxyphenyl)ethyl]-1-piperidinyl}-4-oxobutanoate
methyl N-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}glycinate methyl 4-(5-methyl-4-{[methyl(6-quinoxalinylmethyl)amino]methyl}-1,3-oxazol-2-yl)benzoate methyl 1-{[2-(cycloheptylsulfonyl)-1-(2-methoxyethyl)-1H-imidazol-5-yl]methyl}-4-piperidinecarboxyla methyl 4-({[1-(3-phenylpropyl)-3-piperidinyl]amino}carbonyl)benzoate
methyl 4-{[({5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)amino]methyl}benzoate methyl 5-(imidazo[2,1-b][1,3]thiazol-6-ylacetyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine methyl 4-[({[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)methyl]benzoate methyl (1S,3S,3aS,6aR)-5-ethyl-4,6-dioxo-3-phenyl-1-pyridin-3-yl-1,2,3a,6a-tetrahydropyrrolo[3,4-c]p
methyl 1-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-piperidinecarboxylate methyl N-methyl-N-[3-(2-methylphenyl)-3-phenylpropanoyl]glycinate methyl 4-({[6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]carbonyl}amino)butanoate methyl (2S)-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)(phenyl)acetate
methyl 5-[(1-allyl-5-oxopyrrolidin-3-yl)carbonyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin methyl N-(2-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-5-methoxybenzoyl)-L-valinate methyl 4-({[1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)butanoate methyl 1-(3-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-oxadiazol-2-yl}propanoyl)-2-piperidinecarboxylate
methyl N-{[1-(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-piperidinyl]carbonyl}-beta-alan methyl (2S,4R)-1-methyl-4-[(propylsulfonyl)amino]pyrrolidine-2-carboxylate methyl 3-{4-[(2S*,4R*,6R*)-4-(acetylamino)-6-cyclohexyltetrahydro-2H-pyran-2-yl]-1H-pyrazol-1-yl}pro methyl (2R)-(4-hydroxyphenyl)[(2-morpholin-4-ylbenzoyl)amino]acetate
methyl 1-({1-[(2E)-3-phenyl-2-propen-1-yl]-1H-1,2,3-triazol-4-yl}carbonyl)-L-prolinate methyl (2R,4S)-4-hydroxy-1-(4,5,6,7-tetrahydro-2-benzothiophene-1-carbonyl)piperidine-2-carboxylate methyl N-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-N-methylglycinate methyl (2S,4S)-4-{[(cyclohexylamino)carbonyl]amino}-1-methylpyrrolidine-2-carboxylate
methyl (2S,4S,5R)-5-(2-chlorophenyl)-1,2-dimethyl-4-(pyridin-4-ylmethylcarbamoyl)pyrrolidine-2-carbo methyl 5-[(1-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carb methyl 1-{[4-(4-methylphenoxy)-4-piperidinyl]carbonyl}prolinate hydrochloride methyl N-(2-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-5-methoxybenzoyl)-N-methylglycinate
methyl 5-{3-[(4-isopropylphenyl)amino]-1-piperidinyl}-5-oxopentanoate methyl N-({5-[(3,4-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-L-valinate methyl (2S,4R)-4-(dimethylamino)-1-[(6-methoxy-2,3-dihydro-1H-inden-5-yl)methyl]pyrrolidine-2-carbox methyl 4-[[1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl]methyl-methylamino]-4-oxobutanoate
methyl 5-oxo-5-[3-({[4-(1,3-thiazol-4-yl)phenyl]amino}carbonyl)-1-piperidinyl]pentanoate methyl (2S,4R)-1-methyl-4-{[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]amino}pyrrolidine-2-carboxylate methyl 1-({5-[(2-chloro-4-fluorophenoxy)methyl]-3-isoxazolyl}carbonyl)-4-piperidinecarboxylate methyl (2R,4S)-4-hydroxy-1-[4-methyl-3-(3-methylbutanoylamino)benzoyl]piperidine-2-carboxylate
methyl 5-(1-benzoylpiperidin-4-yl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate methyl (2S,4R)-1-(biphenyl-2-ylmethyl)-4-(dimethylamino)pyrrolidine-2-carboxylate methyl 4-[[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]methyl-(oxolan-2-ylmethyl)amino]-4-oxobutanoa methyl (2S,4S)-4-{[3-(2-furoylamino)-2-methylbenzoyl]amino}-1-methylpyrrolidine-2-carboxylate
methyl 4-[({1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amino)methyl]benzoate methyl 4-{[3-(2-hydroxyethyl)-4-methyl-1-piperazinyl]methyl}benzoate methyl 2-({[4-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-piperidinyl]carbonyl}amino)benzoate methyl 5-(3-phenoxypropanoyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
methyl (2S,4R)-1-methyl-4-[(1,8-naphthyridin-2-ylcarbonyl)amino]pyrrolidine-2-carboxylate methyl 1-[1-[(2-chloro-4-fluorophenyl)methyl]triazole-4-carbonyl]piperidine-4-carboxylate methyl 1-(3-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-oxadiazol-2-yl}propanoyl)-L-prolinate methyl 4-[1-(2-fluorophenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]-4-oxobutanoate
methyl 4-(4-{[(2S)-2-(aminocarbonyl)-1-pyrrolidinyl]methyl}-5-methyl-1,3-oxazol-2-yl)benzoate Methyl 2-[[2-(isoquinolin-5-yloxymethyl)-1,3-oxazole-4-carbonyl]amino]acetate methyl 3-[(2-benzyl-4-morpholinyl)carbonyl]benzoate methyl 5-[1-(methylsulfonyl)piperidin-4-yl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-ca
methyl 5-[(3-chloro-4-hydroxyphenyl)acetyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate methyl N-{4-[(1-cyclopentyl-4-piperidinyl)oxy]-3-methoxybenzoyl}-N-methylglycinate methyl N-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}-L-valinate Methyl 4-[3-(1,3-benzodioxol-5-yl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]-4-oxobutanoate
methyl 5-[({[(1S,5R)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl]acet methyl (2S,4R)-1-methyl-4-({5-[(4-methylpiperidin-1-yl)methyl]-2-furoyl}amino)pyrrolidine-2-carboxyl methyl 4-({[2-(3-methoxyphenyl)-1,3-benzoxazol-6-yl]carbonyl}amino)butanoate methyl 1-{2-hydroxy-3-[4-({[3-(1H-pyrazol-1-yl)propyl]amino}methyl)phenoxy]propyl}-4-piperidinecarbo
methyl 4-[({5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1H-pyrazol-3-yl}carbonyl)amino]butanoate methyl N-(3-{5-[3-(trifluoromethyl)benzyl]-1,3,4-oxadiazol-2-yl}propanoyl)glycinate methyl 5-(4-{3-[(3-methoxyphenyl)amino]-3-oxopropyl}-1-piperidinyl)-5-oxopentanoate methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-beta-alaninate
methyl (2S,4R)-1-methyl-4-{[(1-methyl-1H-imidazol-4-yl)sulfonyl]amino}pyrrolidine-2-carboxylate methyl 4-(4-{[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)(methyl)amino]methyl}-5-methyl-1,3-oxazol-2-yl methyl (2S,4R)-4-hydroxy-1-[3-(1H-indol-3-yl)propanoyl]pyrrolidine-2-carboxylate methyl 5-[3-(1H-pyrazol-4-yl)benzoyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate
methyl (2S,4R)-4-[(isoquinolin-5-ylcarbonyl)amino]-1-methylpyrrolidine-2-carboxylate methyl 1-{[2-(3-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-piperidinecarboxylate methyl N-(3-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-oxadiazol-2-yl}propanoyl)-L-valinate methyl 4-(4-{[(2S)-4-ethyl-2-methyl-3-oxo-1-piperazinyl]methyl}-5-methyl-1,3-oxazol-2-yl)benzoate
methyl N-(3-chloro-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzoyl)glycinate methyl (2S,4S)-4-({[(2-ethoxyphenyl)amino]carbonyl}amino)-1-methylpyrrolidine-2-carboxylate methyl (2S,4S)-4-{[(5-chloro-2-thienyl)carbonyl]amino}-1-methylpyrrolidine-2-carboxylate methyl 4-{methyl[1-(2-phenylethyl)-3-piperidinyl]amino}-4-oxobutanoate
methyl 4-{[3-(2-hydroxyethyl)-4-(4-methoxy-3-methylbenzyl)-1-piperazinyl]methyl}benzoate methyl 2-{[({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)(methyl)amino]carbonyl}benzoate methyl 3-{[1-(4-fluorophenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]carbonyl}benzoate methyl N-(3-{5-[2-(2-methoxyphenyl)ethyl]-1,3,4-oxadiazol-2-yl}propanoyl)-L-leucinate
methyl 4-(4-{[[3-(3,5-dimethyl-1H-pyrazol-1-yl)benzyl](methyl)amino]methyl}-5-methyl-1,3-oxazol-2-yl methyl [3-({[1-(2-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]amino}methyl)-1H-indol-1-yl]aceta methyl (2S,4R)-4-(dimethylamino)-1-[(2-morpholin-4-ylpyridin-3-yl)carbonyl]pyrrolidine-2-carboxylate methyl 5-[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]-5-oxopentanoate
methyl 5-[7-(3,4-difluorobenzyl)-6-oxo-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate methyl 4-{[2-(dimethylamino)-5,6,7,8-tetrahydro-5-quinazolinyl]amino}-4-oxobutanoate methyl N-{[1-(3-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-beta-alaninate methyl 4-[5-methyl-4-({methyl[3-(1H-pyrazol-1-yl)benzyl]amino}methyl)-1,3-oxazol-2-yl]benzoate
methyl 5-[(4-isopropyl-1,3-thiazol-2-yl)methyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxyl methyl N-[(5-{[(6-methyl-3-pyridinyl)oxy]methyl}-3-isoxazolyl)carbonyl]methioninate methyl N-(4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzoyl)-L-valinate methyl (2S,4S,5R)-1,2-dimethyl-4-[methyl-[(3-methylpyridin-4-yl)methyl]carbamoyl]-5-(2-methylphenyl)
methyl 5-[({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)(methyl)amino]-5-oxopentanoate methyl 4-[({[1-(2-methoxyethyl)-6-oxo-3-piperidinyl]carbonyl}amino)methyl]benzoate methyl (2R,4S)-1-(2,8-dimethylquinoline-3-carbonyl)-4-hydroxypiperidine-2-carboxylate methyl (2R,4S)-4-hydroxy-1-(pyridine-3-carbonyl)piperidine-2-carboxylate
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